Cas no 2228826-36-4 (3,3-difluoro-3-(2-fluoro-6-methylphenyl)propan-1-ol)

• Product Name: 3,3-difluoro-3-(2-fluoro-6-methylphenyl)propan-1-ol
• CAS No: 2228826-36-4
• MF: C₁₀H₁₁F₃O
• MW: 204.188953638077
• CID: 5864609
• PubChem ID: 165631318
• Update Time: 2025-06-08

3,3-difluoro-3-(2-fluoro-6-methylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-(2-fluoro-6-methylphenyl)propan-1-ol
• EN300-1956782
• 2228826-36-4

• Inchi： 1S/C10H11F3O/c1-7-3-2-4-8(11)9(7)10(12,13)5-6-14/h2-4,14H,5-6H2,1H3
• InChI Key： YSSAEKVFQSROHM-UHFFFAOYSA-N
• SMILES： FC(CCO)(C1C(=CC=CC=1C)F)F

Computed Properties

• Exact Mass: 204.07619946g/mol
• Monoisotopic Mass: 204.07619946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 3,3-difluoro-3-(2-fluoro-6-methylphenyl)propan-1-ol

3,3-Difluoro-3-(2-Fluoro-6-methylphenyl)propan-1-ol: A Comprehensive Overview of CAS No. 2228826-36-4

3,3-Difluoro-3-(2-fluoro-6-methylphenyl)propan-1-ol (CAS No. 2228826-36-4) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a difluoromethyl group and a substituted phenyl ring. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various applications.

The molecular formula of 3,3-difluoro-3-(2-fluoro-6-methylphenyl)propan-1-ol is C₁₀H₁₀F₃O, and its molecular weight is approximately 199.17 g/mol. The compound's structure can be represented as:

C₁₀H₁₀F₃O

The synthesis of 3,3-difluoro-3-(2-fluoro-6-methylphenyl)propan-1-ol typically involves multi-step reactions, including the introduction of fluorine atoms and the formation of the substituted phenyl ring. Recent advancements in synthetic methodologies have led to more efficient and scalable processes for producing this compound, which is crucial for its potential applications in drug discovery and development.

In terms of its physical properties, 3,3-difluoro-3-(2-fluoro-6-methylphenyl)propan-1-ol is a colorless liquid with a boiling point of around 150°C at reduced pressure. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. These properties make it suitable for use in various chemical reactions and formulations.

The biological activity of 3,3-difluoro-3-(2-fluoro-6-methylphenyl)propan-1-ol has been the subject of several recent studies. Research has shown that this compound exhibits potent inhibitory activity against specific enzymes and receptors, making it a potential lead compound for the development of new therapeutic agents. For instance, studies have demonstrated that it can selectively inhibit certain kinases involved in cancer cell proliferation and survival pathways.

In addition to its potential as a drug candidate, 3,3-difluoro-3-(2-fluoro-6-methylphenyl)propan-1-ol has also been explored for its use as a building block in the synthesis of more complex molecules. Its unique chemical structure allows for the introduction of additional functional groups through various chemical transformations, expanding its utility in organic synthesis.

The safety profile of 3,3-difluoro-3-(2-fluoro-6-methylphenyl)propan-1-ol has been evaluated through toxicological studies. These studies have shown that the compound has low acute toxicity and does not exhibit significant genotoxic or mutagenic effects at relevant concentrations. However, as with any chemical compound, proper handling and storage precautions should be observed to ensure safety in laboratory settings.

In conclusion, 3,3-difluoro-3-(2-fluoro-6-methylphenyl)propan-1-ol (CAS No. 2228826-36-4) is a versatile and promising compound with potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and favorable biological properties make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights and applications will emerge, further highlighting the importance of this compound in the scientific community.